Cas no 313405-31-1 (N-[2-(1H-1,3-benzodiazol-2-yl)phenyl]-2,6-difluorobenzamide)

• Product Name: N-[2-(1H-1,3-benzodiazol-2-yl)phenyl]-2,6-difluorobenzamide
• CAS No: 313405-31-1
• MF: C₂₀H₁₃F₂N₃O
• MW: 349.333531141281
• CID: 5762661
• PubChem ID: 741716
• Update Time: 2025-05-26

N-[2-(1H-1,3-benzodiazol-2-yl)phenyl]-2,6-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 313405-31-1
• Z30822370
• N-[2-(1H-1,3-benzodiazol-2-yl)phenyl]-2,6-difluorobenzamide
• N-(2-(1H-benzo[d]imidazol-2-yl)phenyl)-2,6-difluorobenzamide
• F0301-0163
• AKOS001027894
• WAY-359346
• starbld0008991
• N-[2-(1H-benzimidazol-2-yl)phenyl]-2,6-difluorobenzamide
• Oprea1_431643
• Benzamide, N-[2-(1H-benzimidazol-2-yl)phenyl]-2,6-difluoro-

• Inchi： 1S/C20H13F2N3O/c21-13-7-5-8-14(22)18(13)20(26)25-15-9-2-1-6-12(15)19-23-16-10-3-4-11-17(16)24-19/h1-11H,(H,23,24)(H,25,26)
• InChI Key： IBLFWLSRAZRXTA-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(NC1=CC=CC=C1C1=NC2C=CC=CC=2N1)=O)F

Computed Properties

• Exact Mass: 349.10266837g/mol
• Monoisotopic Mass: 349.10266837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.410±0.06 g/cm3(Predicted)
• pka: 11.21±0.10(Predicted)

Additional information on N-[2-(1H-1,3-benzodiazol-2-yl)phenyl]-2,6-difluorobenzamide

Comprehensive Analysis of N-[2-(1H-1,3-benzodiazol-2-yl)phenyl]-2,6-difluorobenzamide (CAS No. 313405-31-1)

N-[2-(1H-1,3-benzodiazol-2-yl)phenyl]-2,6-difluorobenzamide, identified by its CAS number 313405-31-1, is a specialized organic compound gaining attention in pharmaceutical and materials science research. This benzamide derivative features a unique molecular structure combining a benzodiazole moiety with a difluorobenzamide group, making it a subject of interest for its potential applications in drug discovery and optoelectronic materials. Researchers are particularly intrigued by its structure-activity relationship and molecular interactions, which are currently being explored in various scientific studies.

The compound's chemical properties and synthetic pathways have become hot topics in organic chemistry forums, with many researchers investigating its synthesis optimization and purification methods. Recent publications highlight its potential as a building block for more complex molecules, especially in the development of small molecule inhibitors and fluorescent probes. The presence of both fluorine atoms and nitrogen heterocycles in its structure contributes to its interesting electronic characteristics and biological activity.

In the context of current research trends, 313405-31-1 has been discussed in relation to targeted drug delivery systems and molecular recognition applications. Its photophysical properties make it a candidate for organic light-emitting diodes (OLEDs) research, aligning with the growing demand for energy-efficient materials. The compound's solubility characteristics and stability profile are frequently searched topics among chemists working on formulation development.

From a medicinal chemistry perspective, the benzodiazole core of N-[2-(1H-1,3-benzodiazol-2-yl)phenyl]-2,6-difluorobenzamide is particularly noteworthy, as this structural motif appears in many biologically active compounds. Recent patent literature suggests potential applications in enzyme inhibition and receptor modulation, though specific therapeutic areas remain under investigation. The structure-activity relationship studies of this compound class are helping researchers understand how molecular modifications affect binding affinity and selectivity.

Analytical chemists have shown increasing interest in 313405-31-1 for its potential as a chromatographic reference standard and mass spectrometry calibrant. The compound's well-defined fragmentation pattern and ionization characteristics make it suitable for method development in analytical instrumentation. Questions about its HPLC separation conditions and spectral properties frequently appear in scientific discussion forums.

The material science community has begun exploring N-[2-(1H-1,3-benzodiazol-2-yl)phenyl]-2,6-difluorobenzamide for its potential in organic electronics. Its electron-deficient and electron-rich regions within the same molecule create interesting possibilities for charge transport applications. Researchers are investigating its crystallization behavior and thin film formation properties, which are crucial for device fabrication in flexible electronics.

From a synthetic chemistry viewpoint, the compound presents several interesting challenges and opportunities. The amide bond formation and heterocycle construction involved in its synthesis are topics of ongoing optimization studies. Recent advances in catalytic amidation and microwave-assisted synthesis have improved the efficiency of producing this and related compounds. The protecting group strategies for the benzodiazole nitrogen during synthesis are another area of active discussion.

In computational chemistry circles, 313405-31-1 serves as an interesting case study for molecular modeling and density functional theory (DFT) calculations. Researchers are using this compound to validate quantum chemical methods for predicting molecular properties of heteroaromatic systems. The fluorine effects on molecular conformation and electronic distribution are particularly valuable for method development.

The safety profile and handling requirements of N-[2-(1H-1,3-benzodiazol-2-yl)phenyl]-2,6-difluorobenzamide are frequently searched topics among laboratory professionals. While comprehensive toxicological data may be limited, standard precautions for handling organic compounds should be followed. The compound's material safety data and storage conditions are important considerations for research laboratories working with this material.

Looking forward, the scientific community anticipates expanded applications for CAS 313405-31-1 as research into its properties continues. The intersection of its pharmaceutical potential and materials science applications makes it a compelling subject for interdisciplinary research. Ongoing studies are expected to reveal more about its biological activities, physical properties, and potential industrial uses in the coming years.